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Abstract
This in-depth technical guide provides a comprehensive overview of the history, synthesis,

industrial applications, and toxicological profile of diisooctyl phthalate (DIOP). Aimed at

researchers, scientists, and drug development professionals, this document traces the

evolution of DIOP as a key plasticizer, particularly in polyvinyl chloride (PVC) formulations. It

delves into the technical properties that drove its widespread adoption, the manufacturing

processes involved, and the subsequent regulatory scrutiny stemming from health and

environmental concerns. The guide also explores the development of alternative plasticizers

and provides a standardized protocol for evaluating plasticizer efficacy.

Introduction: The Rise of a Versatile Plasticizer
Diisooctyl phthalate (DIOP), a member of the high molecular weight phthalate ester family,

has played a significant role in the polymer industry for decades.[1] Phthalates were first

introduced in the 1920s as a replacement for the volatile and odorous camphor used as a

plasticizer for cellulose nitrate.[2][3] The commercial availability of polyvinyl chloride (PVC) in

1931, coupled with the development of effective plasticizers like di(2-ethylhexyl) phthalate

(DEHP), marked the beginning of the modern plasticizer industry.[2] DIOP emerged as a critical

chemical compound, primarily valued for its ability to impart flexibility, durability, and workability

to otherwise rigid polymers.[4] Its primary function is to intercalate between polymer chains,

increasing their mobility and thereby reducing the material's glass transition temperature,

resulting in enhanced flexibility and impact resistance.[4]
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This guide will explore the historical trajectory of DIOP's use, from its initial synthesis and

commercialization to its peak production and subsequent decline in certain applications due to

regulatory pressures. We will examine its chemical and physical properties, manufacturing

processes, and the scientific basis for both its utility and the concerns surrounding its use.

Chemical Identity and Physicochemical Properties
DIOP is a diester of phthalic acid and isooctanol.[4] It is a colorless to light yellow, oily viscous

liquid with a slight ester odor.[4][5] Chemically, it is identified by its CAS number 27554-26-3.[4]

[5][6][7][8][9] The empirical formula for DIOP is C24H38O4, and its molecular weight is

approximately 390.6 g/mol .[1][5][6][7][8][10] It is important to note that commercial DIOP is

often a mixture of isomers due to the use of various iso-alcohols in its production.[1][5]

Table 1: Physical and Chemical Properties of Diisooctyl
Phthalate (DIOP)

Property Value References

CAS Number 27554-26-3 [1][4][5][6][7][8][9]

Molecular Formula C24H38O4 [1][5][6][7][8][10]

Molecular Weight 390.62 g/mol [1][7][8][10]

Appearance
Colorless to light yellow

viscous liquid
[4][5]

Odor Slight ester odor [4][5]

Boiling Point 370°C [6]

Melting Point -45°C [1][6]

Flash Point 227°C (closed cup) [6]

Density 0.983 - 0.99 g/mL at 25°C [5][6]

Water Solubility Insoluble (<0.1 g/L) [1][4][5]

Solubility in Organic Solvents
Soluble in most organic

solvents and hydrocarbons
[4]
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Diagram 1: Chemical Structure of Diisooctyl Phthalate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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